1-(4-Tert-butylphenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C28H34N2O3
• Molecular Weight: 446.6 g/mol
• IUPAC Name: 1-(4-tert-butylphenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C28H34N2O3/c1-17-15-21-22(16-18(17)2)33-26-23(25(21)31)24(30(27(26)32)14-8-13-29(6)7)19-9-11-20(12-10-19)28(3,4)5/h9-12,15-16,24H,8,13-14H2,1-7H3
• InChI Key: DXWNQOMLMPJXFW-UHFFFAOYSA-N
• SMILES: CC1=C(C=C2C(=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC=C(C=C4)C(C)(C)C)CCCN(C)C)C
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCCN(C)C)C4=CC=C(C=C4)C(C)(C)C

Description

1-(4-Tert-butylphenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. This compound is commonly referred to as DT-010, and it has been studied for its ability to modulate the immune system and provide neuroprotective effects.

Mechanism of Action

The mechanism of action of DT-010 is not fully understood, but it is believed to involve the modulation of several signaling pathways, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. DT-010 has also been shown to inhibit the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
DT-010 has been shown to have several biochemical and physiological effects, including the modulation of the immune system, the inhibition of tumor growth, and the improvement of cognitive function. DT-010 has also been shown to reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

DT-010 has several advantages for lab experiments, including its ability to modulate the immune system and provide neuroprotective effects. However, the limitations of DT-010 include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on DT-010, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other areas, and the further understanding of its mechanism of action. Additionally, the potential toxicity of DT-010 needs to be further studied to ensure its safety for human use.
Conclusion:
In conclusion, DT-010 is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. DT-010 has been studied for its ability to modulate the immune system, provide neuroprotective effects, and inhibit tumor growth. While there are limitations to the research on DT-010, there are several future directions for the investigation of this compound. DT-010 has the potential to provide new treatments for neurodegenerative diseases, cancer, and autoimmune disorders.

Synthesis Methods

The synthesis of DT-010 involves several steps, including the condensation of 4-tert-butylbenzaldehyde with 3-dimethylaminopropylamine, followed by the reaction with 3,4-dihydro-2H-pyran and 1,3-cyclohexanedione. The final product is obtained after purification and recrystallization.

Scientific Research Applications

DT-010 has been studied for its potential therapeutic applications in several areas, including neurodegenerative diseases, cancer, and autoimmune disorders. In neurodegenerative diseases, DT-010 has been shown to have neuroprotective effects and improve cognitive function. In cancer, DT-010 has been studied for its ability to inhibit tumor growth and induce apoptosis in cancer cells. In autoimmune disorders, DT-010 has been studied for its ability to modulate the immune system and reduce inflammation.